1-(2,3-Dihydroimidazo[1,2-b]pyrazol-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(2,3-dihydroimidazo[1,2-b]pyrazol-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C8H9N3O/c1-2-8(12)10-5-6-11-7(10)3-4-9-11/h2-4H,1,5-6H2
• InChI Key: VERUHDTUGKVUGM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN2C1=CC=N2
• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol

Description

“1-(2,3-Dihydroimidazo[1,2-b]pyrazol-1-yl)prop-2-en-1-one” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyrazole ring, which is a class of organic compounds with the formula C3H3N2H.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, a synthetic approach to imidazo[1,2-a]pyrazin–1,2,3-triazole derivatives is based on the click chemistry approach. The synthesis process usually involves multiple steps and requires careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of such compounds can be quite complex due to the presence of multiple rings and functional groups. For example, the compound may exhibit a novel variation of an angular Jahn–Teller distortion at the iron centre. The structure can be determined using techniques like X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be complex and varied. For instance, the compound may undergo various transformations under different conditions. The reactions can be analyzed using techniques like NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various techniques. For instance, several mechanical properties such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus and Poisson’s ratio can be calculated. The compound’s IR spectrum and NMR spectrum can also provide valuable information about its properties.

Mechanism of Action

The mechanism of action of such compounds can vary depending on their structure and the specific biological target. For example, some imidazopyrazole derivatives have been found to have in vivo effects on the proliferation of mouse leukemic cells.

Future Directions

The future directions for research on such compounds could include the development of more potent and broad-spectrum antifungal agents. There is also potential for the development of new drugs based on the imidazole motif.